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Salvicin Salvicin
Brand Name: Vulcanchem
CAS No.: 104700-94-9
VCID: VC0009755
InChI: InChI=1S/C20H32O4/c1-13(9-11-21)8-10-19(3)14(2)12-17(22)20(4)15(18(23)24)6-5-7-16(19)20/h6,9,14,16-17,21-22H,5,7-8,10-12H2,1-4H3,(H,23,24)/b13-9+/t14-,16-,17+,19+,20+/m1/s1
SMILES: CC1CC(C2(C(C1(C)CCC(=CCO)C)CCC=C2C(=O)O)C)O
Molecular Formula: C20H32O4
Molecular Weight: 336.5 g/mol

Salvicin

CAS No.: 104700-94-9

Main Products

VCID: VC0009755

Molecular Formula: C20H32O4

Molecular Weight: 336.5 g/mol

Salvicin - 104700-94-9

CAS No. 104700-94-9
Product Name Salvicin
Molecular Formula C20H32O4
Molecular Weight 336.5 g/mol
IUPAC Name (4aR,5S,6R,8S,8aR)-8-hydroxy-5-[(E)-5-hydroxy-3-methylpent-3-enyl]-5,6,8a-trimethyl-3,4,4a,6,7,8-hexahydronaphthalene-1-carboxylic acid
Standard InChI InChI=1S/C20H32O4/c1-13(9-11-21)8-10-19(3)14(2)12-17(22)20(4)15(18(23)24)6-5-7-16(19)20/h6,9,14,16-17,21-22H,5,7-8,10-12H2,1-4H3,(H,23,24)/b13-9+/t14-,16-,17+,19+,20+/m1/s1
Standard InChIKey GTOZGWPAQKVWLE-DLOZJNQXSA-N
Isomeric SMILES C[C@@H]1C[C@@H]([C@@]2([C@@H]([C@@]1(C)CC/C(=C/CO)/C)CCC=C2C(=O)O)C)O
SMILES CC1CC(C2(C(C1(C)CCC(=CCO)C)CCC=C2C(=O)O)C)O
Canonical SMILES CC1CC(C2(C(C1(C)CCC(=CCO)C)CCC=C2C(=O)O)C)O
Synonyms Salvicin
PubChem Compound 6439003
Last Modified Nov 11 2021
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